2,3-Dimethyl-6-phenylpyrrolo[2,1-b][1,3]thiazole

• Molecular Formula: C14H13NS
• Molecular Weight: 227.33 g/mol
• IUPAC Name: 2,3-dimethyl-6-phenylpyrrolo[2,1-b][1,3]thiazole
• InChI: InChI=1S/C14H13NS/c1-10-11(2)16-14-8-13(9-15(10)14)12-6-4-3-5-7-12/h3-9H,1-2H3
• InChI Key: BCBNOWVYBBSKRJ-UHFFFAOYSA-N
• SMILES: CC1=C(SC2=CC(=CN12)C3=CC=CC=C3)C

Description

2,3-Dimethyl-6-phenylpyrrolo[2,1-b][1,3]thiazole is a heterocyclic compound that has been the subject of scientific research in recent years due to its potential applications in various fields. This molecule has a unique structure that makes it a promising candidate for use as a building block in the synthesis of new materials and as a pharmacological agent.

Mechanism of Action

The mechanism of action of 2,3-Dimethyl-6-phenylpyrrolo[2,1-b][1,3]thiazole has not been fully elucidated. However, studies have shown that this molecule has the potential to interact with various biological targets, including enzymes and receptors. This makes it a promising candidate for use as a pharmacological agent.
Biochemical and physiological effects:
Studies have shown that this compound has the potential to exhibit various biochemical and physiological effects. For example, it has been shown to have antioxidant and anti-inflammatory properties. Additionally, this molecule has been shown to exhibit cytotoxic activity against cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2,3-Dimethyl-6-phenylpyrrolo[2,1-b][1,3]thiazole in lab experiments is its unique structure, which makes it a promising candidate for use as a building block in the synthesis of new materials. Additionally, this molecule has the potential to interact with various biological targets, making it a promising candidate for use as a pharmacological agent.
One of the limitations of using this molecule in lab experiments is its relatively complex synthesis method. Additionally, the mechanism of action of this molecule is not fully understood, which may limit its potential applications.

Future Directions

There are many potential future directions for research on 2,3-Dimethyl-6-phenylpyrrolo[2,1-b][1,3]thiazole. One area of research could focus on the development of new materials using this molecule as a building block. Another area of research could focus on the development of new pharmacological agents based on the structure of this molecule. Additionally, further studies could be conducted to elucidate the mechanism of action of this molecule and to better understand its potential applications.

Synthesis Methods

The synthesis of 2,3-Dimethyl-6-phenylpyrrolo[2,1-b][1,3]thiazole can be achieved through a variety of methods. One common method involves the condensation of 2,3-dimethyl-1,4-phenylenediamine and 2-bromoacetophenone in the presence of a base such as potassium carbonate. This reaction yields the desired product in good yield and purity.

Scientific Research Applications

2,3-Dimethyl-6-phenylpyrrolo[2,1-b][1,3]thiazole has been the subject of extensive scientific research due to its potential applications in various fields. One of the main areas of research has been in the development of new materials. The unique structure of this molecule makes it a promising candidate for use as a building block in the synthesis of new materials with desirable properties.